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Compound of Interest

Compound Name: Maltohexaose

Cat. No.: B131044

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure of
maltohexaose, a linear oligosaccharide of significant interest in various scientific fields. This
document detalils its structural composition, physicochemical properties, and a visual
representation to aid in research and development applications.

Chemical Structure and Composition

Maltohexaose is a maltooligosaccharide, specifically a hexasaccharide, composed of six D-
glucose units.[1][2] These glucose monomers are sequentially linked by a-1,4 glycosidic bonds.
[3][4] The structure is linear, meaning the glucose units form a straight chain.[5] The terminal
glucose unit with a free anomeric carbon is known as the reducing end, which can exist in an
open-chain aldehyde form.[1] The other end of the chain is the non-reducing end.

The systematic name for maltohexaose is a-D-glucopyranosyl-(1 — 4)-a-D-glucopyranosyl-
(1 - 4)-a-D-glucopyranosyl-(1 - 4)-a-D-glucopyranosyl-(1 — 4)-a-D-glucopyranosyl-(1 — 4)-D-
glucose.[1][3] It is also commonly referred to as amylohexaose.[6]

Physicochemical Properties

A summary of the key quantitative data for maltohexaose is presented in the table below for
easy reference and comparison.
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Property Value Source(s)
Molecular Formula C36H62031 [11[31[6]
Molecular Weight 990.86 g/mol [2][3][6]
Appearance White Powder [3]
Melting Point 204-206 °C [3]
Purity >95% [6]
Hydrogen Bond Donor Count 20 [3]
CH:):l:j:]otgen Bond Acceptor a1 3]
Rotatable Bond Count 16 [3]
Topological Polar Surface Area 506 A2 [3]
CAS Number 34620-77-4 [6]

Structural Visualization

To facilitate a clearer understanding of the molecular architecture of maltohexaose, a two-
dimensional schematic is provided below. This diagram illustrates the linear arrangement of the
six glucose units and the a-1,4 glycosidic linkages.
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Caption: Linear structure of maltohexaose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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